1-(2,3-dimethoxybenzyl)-4-(4-nitrophenyl)piperazine

• IUPAC Name: 1-[(2,3-dimethoxyphenyl)methyl]-4-(4-nitrophenyl)piperazine
• InChI: InChI=1S/C19H23N3O4/c1-25-18-5-3-4-15(19(18)26-2)14-20-10-12-21(13-11-20)16-6-8-17(9-7-16)22(23)24/h3-9H,10-14H2,1-2H3
• InChI Key: IPILBYTZNFRPGJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CN2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H23N3O4
• Molecular Weight: 357.4 g/mol

Description

1-(2,3-dimethoxybenzyl)-4-(4-nitrophenyl)piperazine, commonly known as DNBP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. DNBP belongs to the class of piperazine derivatives and has shown promising results in various studies related to its mechanism of action, physiological effects, and biochemical properties.

Scientific Research Applications

DNBP has been extensively studied for its potential applications in the development of new drugs. It has been shown to exhibit a wide range of pharmacological activities, including anticonvulsant, antidepressant, and antipsychotic properties. DNBP has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia. Furthermore, DNBP has shown promising results in various studies related to its anti-inflammatory and analgesic properties.

Mechanism of Action

The exact mechanism of action of DNBP is not fully understood. However, various studies have suggested that it acts as a modulator of the dopaminergic system, which is involved in the regulation of mood, motivation, and reward. DNBP has also been shown to interact with the serotonergic and glutamatergic systems, which are involved in the regulation of mood, cognition, and behavior.
Biochemical and Physiological Effects:
DNBP has been shown to exhibit various biochemical and physiological effects. It has been reported to increase the levels of dopamine, serotonin, and norepinephrine in the brain, which are neurotransmitters involved in the regulation of mood, motivation, and reward. DNBP has also been shown to decrease the levels of inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, which are involved in the regulation of the immune system.

Advantages and Limitations for Lab Experiments

DNBP has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to exhibit a wide range of pharmacological activities. However, DNBP also has some limitations. It is a relatively new compound, and its long-term effects and safety profile are not fully understood. Furthermore, DNBP has not been extensively studied in clinical trials, and its efficacy and safety in humans are not yet established.

Future Directions

There are several future directions for research on DNBP. One direction is to further investigate its mechanism of action and its interactions with the dopaminergic, serotonergic, and glutamatergic systems. Another direction is to study its potential use in the treatment of various neurological and psychiatric disorders, such as Parkinson's disease, Alzheimer's disease, and schizophrenia. Furthermore, future research could focus on the development of new derivatives of DNBP with improved pharmacological properties.
Conclusion:
1-(2,3-dimethoxybenzyl)-4-(4-nitrophenyl)piperazine, commonly known as DNBP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. DNBP has shown promising results in various studies related to its mechanism of action, physiological effects, and biochemical properties. However, further research is needed to fully understand its long-term effects and safety profile. DNBP has several advantages for lab experiments, but also has some limitations. Future research could focus on investigating its mechanism of action, its potential use in the treatment of various neurological and psychiatric disorders, and the development of new derivatives with improved pharmacological properties.

Synthesis Methods

The synthesis of DNBP involves the reaction between 2,3-dimethoxybenzylamine and 4-nitrobenzoyl chloride in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate, which is then cyclized to produce DNBP. This method has been reported in various studies and has been found to be efficient and reliable.